Cas no 1805543-74-1 (4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol)
4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol
-
- Inchi: 1S/C8H7ClF2INO/c9-2-4-1-6(7(10)11)13-8(12)5(4)3-14/h1,7,14H,2-3H2
- InChI Key: KEVUUGJPVFEZTQ-UHFFFAOYSA-N
- SMILES: IC1=C(CO)C(CCl)=CC(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 1.7
- Topological Polar Surface Area: 33.1
4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029021778-250mg |
4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol |
1805543-74-1 | 95% | 250mg |
$970.20 | 2022-04-01 | |
| Alichem | A029021778-500mg |
4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol |
1805543-74-1 | 95% | 500mg |
$1,718.70 | 2022-04-01 | |
| Alichem | A029021778-1g |
4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol |
1805543-74-1 | 95% | 1g |
$2,779.20 | 2022-04-01 |
4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol
Introduction to 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol (CAS No. 1805543-74-1)
4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol, identified by its Chemical Abstracts Service (CAS) number 1805543-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a chloromethyl moiety, a difluoromethyl substituent, and an iodopyridine core, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological applications.
The structural features of 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol contribute to its unique reactivity and potential utility in the development of novel therapeutic agents. The chloromethyl group, for instance, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. Meanwhile, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, making it a valuable component in medicinal chemistry. The iodopyridine core provides a platform for further modifications, including cross-coupling reactions that are pivotal in modern drug discovery.
In recent years, there has been growing interest in pyridine derivatives due to their diverse biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific arrangement of functional groups in 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol suggests potential applications in targeting various disease pathways. For example, the combination of an iodine atom and a chloromethyl group may facilitate palladium-catalyzed cross-coupling reactions, which are widely used in constructing complex molecular architectures.
One of the most compelling aspects of this compound is its potential role in the development of next-generation pharmaceuticals. The difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This feature is particularly relevant in the context of modern drug design, where optimizing these properties is crucial for achieving therapeutic efficacy. Additionally, the chloromethyl functionality allows for easy introduction of other pharmacophores, making this compound a versatile building block for medicinal chemists.
Recent advancements in synthetic methodologies have further enhanced the utility of compounds like 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol. Techniques such as transition-metal-catalyzed reactions have enabled the efficient construction of complex pyridine derivatives with high precision. These methods have opened new avenues for exploring the pharmacological potential of this class of compounds. For instance, palladium-catalyzed C-H activation and Suzuki-Miyaura cross-coupling reactions have been employed to introduce additional functional groups at specific positions within the pyridine ring.
The iodopyridine core of 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol also plays a critical role in its reactivity. Iodine is a well-known handle for various chemical transformations, including metal-mediated coupling reactions and halogen-metal exchange processes. These reactions are essential tools in synthetic organic chemistry and have been leveraged to develop novel drug candidates with improved pharmacological profiles. The presence of both an iodine atom and a chloromethyl group suggests that this compound could serve as a dual-functional intermediate, allowing for sequential modifications through different reaction pathways.
From a medicinal chemistry perspective, the structural features of 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol make it an attractive scaffold for designing bioactive molecules. The combination of electron-withdrawing groups (such as the difluoromethyl moiety) and electron-donating groups (such as the hydroxymethyl group) can fine-tune the electronic properties of the molecule, influencing its interactions with biological targets. This balance is crucial for achieving high selectivity and potency in drug design.
Moreover, computational studies have increasingly been employed to explore the potential biological activity of pyridine derivatives like this one. Molecular modeling techniques can predict how these compounds might interact with target proteins or enzymes, providing valuable insights into their pharmacological properties before experimental validation is conducted. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.
The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include halogenation reactions to introduce the iodine atom at the desired position on the pyridine ring, followed by functionalization at other positions using appropriate electrophiles or nucleophiles. The final step often involves protecting group strategies to ensure regioselectivity during subsequent modifications.
In conclusion,4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol (CAS No. 1805543-74-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex bioactive molecules. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will likely play an important role in future drug discovery efforts, contributing to advancements across multiple therapeutic areas.
1805543-74-1 (4-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)